Cas no 2171339-46-9 ((3S)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid)

• Product Name: (3S)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid
• CAS No: 2171339-46-9
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6309964
• PubChem ID: 165830383
• Update Time: 2025-07-14

(3S)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid
• 2171339-46-9
• (3S)-3-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.0]heptan-3-yl]formamido}butanoic acid
• EN300-1576459

• Inchi： 1S/C27H30N2O5/c1-15(10-25(30)31)28-26(32)17-11-16-13-24(22(16)12-17)29-27(33)34-14-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-9,15-17,22-24H,10-14H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t15-,16?,17?,22?,24?/m0/s1
• InChI Key： IDDFJRNULIKBQX-LDUGUGSFSA-N
• SMILES： O=C(C1CC2CC(C2C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](C)CC(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid

Comprehensive Analysis of (3S)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.2.0]heptan-3-ylformamido}butanoic acid (CAS No. 2171339-46-9)

The compound (3S)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.2.0]heptan-3-ylformamido}butanoic acid (CAS No. 2171339-46-9) is a highly specialized organic molecule with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a bicyclo[3.2.0]heptane core and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block for researchers developing novel therapeutics and biomaterials. The Fmoc group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions.

In recent years, the demand for peptide-based drugs and bioconjugates has surged, driven by advancements in targeted therapies and personalized medicine. This trend has increased interest in compounds like CAS 2171339-46-9, which serve as critical intermediates in the synthesis of complex peptides. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "bicyclo[3.2.0]heptane in drug discovery," highlighting the relevance of this compound in cutting-edge pharmaceutical research.

The stereochemistry of (3S)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.2.0]heptan-3-ylformamido}butanoic acid is another key feature, as the (3S) configuration ensures compatibility with natural L-amino acids, making it ideal for peptide elongation. This attribute aligns with the growing focus on "chiral synthesis" and "enantioselective catalysis" in modern organic chemistry. Additionally, the bicyclo[3.2.0]heptane scaffold contributes to the compound's rigidity, which can enhance the metabolic stability of resulting peptides—a hot topic in drug design discussions.

From a synthetic perspective, CAS 2171339-46-9 is often utilized in the development of peptide therapeutics targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors. Its carboxylic acid functionality allows for further derivatization, enabling conjugation to other biomolecules or solid supports. This versatility addresses common search queries like "how to modify Fmoc-amino acids" or "applications of bicyclic amino acids in peptides," reflecting its practical utility in laboratories worldwide.

Quality control and analytical characterization of (3S)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.2.0]heptan-3-ylformamido}butanoic acid are critical for ensuring reproducibility in research. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify purity and structure. These methods align with industry standards and respond to frequent searches like "how to analyze Fmoc-protected compounds" or "HPLC methods for peptide intermediates."

In conclusion, CAS 2171339-46-9 represents a sophisticated tool for chemists and biochemists exploring the frontiers of peptide science. Its combination of Fmoc protection, bicyclic architecture, and chiral integrity positions it as a sought-after reagent in both academic and industrial settings. As the field of biopharmaceuticals continues to expand, compounds like this will remain indispensable for innovators addressing unmet medical needs.